Cas no 2228839-01-6 ({3-(methylsulfanyl)phenylmethyl}hydrazine)

• Product Name: {3-(methylsulfanyl)phenylmethyl}hydrazine
• CAS No: 2228839-01-6
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 6080358
• PubChem ID: 165612086
• Update Time: 2025-06-10

{3-(methylsulfanyl)phenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• {3-(methylsulfanyl)phenylmethyl}hydrazine
• {[3-(methylsulfanyl)phenyl]methyl}hydrazine
• EN300-1744576
• 2228839-01-6

• Inchi： 1S/C8H12N2S/c1-11-8-4-2-3-7(5-8)6-10-9/h2-5,10H,6,9H2,1H3
• InChI Key： KAQIDATVWMJGHU-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CNN

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.4Ų

Additional information on {3-(methylsulfanyl)phenylmethyl}hydrazine

Comprehensive Analysis of {3-(methylsulfanyl)phenylmethyl}hydrazine (CAS No. 2228839-01-6): Properties, Applications, and Industry Insights

The chemical compound {3-(methylsulfanyl)phenylmethyl}hydrazine (CAS No. 2228839-01-6) has garnered significant attention in recent years due to its unique structural features and potential applications across various industries. This organosulfur hydrazine derivative combines a phenylmethyl backbone with a methylsulfanyl substituent, creating a versatile molecular framework that exhibits interesting chemical behavior. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for specialized fine chemicals and pharmaceutical intermediates.

From a structural perspective, {3-(methylsulfanyl)phenylmethyl}hydrazine features a distinctive combination of functional groups. The hydrazine moiety provides nucleophilic character, while the methylsulfanyl group contributes to the compound's electronic properties. This combination makes it particularly valuable in organic synthesis, where it can serve as a building block for more complex molecules. The compound's molecular weight of 168.25 g/mol and its specific CAS registry number 2228839-01-6 help researchers precisely identify and reference it in scientific literature.

Recent trends in chemical research highlight a surge in interest toward sulfur-containing compounds, with {3-(methylsulfanyl)phenylmethyl}hydrazine being no exception. The pharmaceutical industry, in particular, has shown growing curiosity about this compound's potential as a precursor in drug development. Its structural features suggest possible applications in creating bioactive molecules, though extensive research is still needed to fully explore these possibilities. The compound's stability under various conditions makes it attractive for medicinal chemistry applications.

In the context of green chemistry initiatives, {3-(methylsulfanyl)phenylmethyl}hydrazine presents interesting opportunities. The compound's potential for selective reactions could contribute to more efficient synthetic pathways, reducing waste and energy consumption in chemical production. Researchers are particularly interested in how the methylsulfanyl group might influence reaction outcomes in environmentally friendly solvent systems. These investigations align with current industry priorities focused on sustainable chemical processes.

The analytical characterization of {3-(methylsulfanyl)phenylmethyl}hydrazine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are crucial for research and industrial applications. The CAS No. 2228839-01-6 serves as an important identifier in chemical databases and regulatory documentation, ensuring proper tracking and safety management throughout the compound's lifecycle.

Looking toward future applications, {3-(methylsulfanyl)phenylmethyl}hydrazine may find use in specialized areas such as material science and agrochemical development. Its molecular structure suggests potential as a ligand in catalyst systems or as a component in functional materials. The compound's versatility continues to attract attention from multiple scientific disciplines, reflecting the growing interdisciplinary nature of chemical research and development.

Storage and handling considerations for {3-(methylsulfanyl)phenylmethyl}hydrazine follow standard protocols for hydrazine derivatives. Proper containment under inert atmosphere and protection from moisture are typically recommended to maintain stability. These precautions align with general best practices for handling specialty chemicals in research and industrial settings.

As research into {3-(methylsulfanyl)phenylmethyl}hydrazine progresses, the scientific community anticipates new discoveries about its reactivity and potential applications. The compound's unique combination of functional groups positions it as an interesting subject for further investigation in various fields of chemistry. With its CAS No. 2228839-01-6 serving as a universal identifier, this compound will likely continue to appear in scientific literature and patent applications as researchers uncover its full potential.